D-Glucosamine 2-sulfate sodium salt

• Molecular Formula: C6H13NNaO8S
• Molecular Weight: 282.23 g/mol
• InChI: InChI=1S/C6H13NO8S.Na/c8-1-3(7-16(13,14)15)5(11)6(12)4(10)2-9;/h1,3-7,9-12H,2H2,(H,13,14,15)
• InChIKey: WIHMWELZJKBECO-UHFFFAOYSA-N

D-Glucosamine 2-Sulfate Sodium Salt Overview

D-Glucosamine 2-sulfate sodium salt (GlcN-2S, CAS 38899-05-7) is a discrete, fully characterized N-sulfated monosaccharide [1]. Its molecular formula is C6H12NNaO8S with a molecular weight of 281.22 g/mol . Unlike commercially prevalent glucosamine sulfate products that are heterogeneous composite salts (e.g., glucosamine sulfate potassium chloride or glucosamine sulfate sodium chloride double salts), this compound is specifically the sodium salt of 2-deoxy-2-sulfoamino-D-glucose . It is a natural constituent of heparan sulfate and is recognized as an endogenous metabolite with a validated role in cartilage metabolism and inflammation modulation .

▸ Defined N-sulfated monosaccharide; not a mixed-salt composite

▸ Specific 2-sulfation supports NF-κB pathway research

▸ High-purity monomer suitable as analytical reference standard

• [1] Chiusaroli, R., Piepoli, T., Zanelli, T., Ballanti, P., Lanza, M., Rovati, L. C., & Caselli, G. (2011). Experimental pharmacology of glucosamine sulfate. International Journal of Rheumatology, 2011, 939265. View Source

Limitations of Generic Glucosamine Sulfate

The term 'glucosamine sulfate' is often loosely applied to composite salts where glucosamine sulfate is stabilized with sodium chloride or potassium chloride, resulting in a product that is only 50-70% glucosamine sulfate by weight [1]. These undefined mixtures are chemically distinct from the precise N-sulfated monosaccharide D-Glucosamine 2-sulfate sodium salt. This structural ambiguity makes generic products unsuitable as analytical reference standards or for mechanistic studies, leading to irreproducible data in chondrocyte assays . The 2-sulfate group on the glucosamine amino moiety is the key pharmacophore responsible for inhibiting NF-κB activation and downstream inflammatory mediators at clinically relevant concentrations [1]. Generic preparations fail to guarantee this specific N-sulfation across batches, undermining confidence in research outcomes.

D-Glucosamine 2-sulfate sodium salt

Generic “glucosamine sulfate” (mixed salts)

Defined N-sulfation at 2-position

Variable sulfation; often 50–70% active content

Consistent NF-κB inhibition profile

Inconsistent pathway modulation; may not reproduce target engagement

High-purity defined monomer suitable as analytical standard

Mixed-salt composition limits utility as precise reference

• [1] Kucharz, E. J., Kovalenko, V., Szántó, S., Bruyère, O., Cooper, C., & Reginster, J. Y. (2016). A review of glucosamine for knee osteoarthritis: why patented crystalline glucosamine sulfate should be differentiated from other glucosamines to maximize clinical outcomes. Current Medical Research and Opinion, 32(6), 997-1004. View Source

D-Glucosamine 2-Sulfate vs. Other Glucosamines

Anti-Inflammatory Potency vs. Glucosamine Hydrochloride

D-Glucosamine 2-sulfate sodium salt (GlcN-2S) specifically suppresses IL-1β-induced inflammatory markers in chondrocyte models at a minimum effective concentration of 1 μM . In contrast, glucosamine hydrochloride requires serum levels of approximately 10 μmol/L to achieve comparable inhibition of NF-κB regulated gene expression, a concentration that is inconsistently reached by oral supplementation [1]. This indicates that the N-sulfate group in GlcN-2S is critical for potent anti-inflammatory activity, providing a mechanistic advantage over non-sulfated forms like glucosamine hydrochloride.

Anti-inflammatory potency

Reported context

1 µM

Suppresses IL-1β-induced markers in chondrocytes

Cross-study comparison; ~10× lower than glucosamine HCl

Evidence Dimension	Minimum effective concentration for downregulating IL-1β, COX-2, IL-6, and TNF-α expression in human chondrocytes
Target Compound Data	1 μM
Comparator Or Baseline	Glucosamine Hydrochloride: Requires serum levels of ~10 μmol/L for comparable gene expression inhibition
Quantified Difference	Approximately 10-fold lower effective concentration required for D-Glucosamine 2-sulfate sodium salt in vitro
Conditions	IL-1β-activated human chondrosarcoma SW1353 cells in vitro (GlcN-2S data); plasma levels associated with clinical efficacy (glucosamine HCl data).

Why This Matters

This ensures researchers can reliably induce an anti-inflammatory state in cell-based assays at lower, more controlled concentrations, improving assay sensitivity and data reproducibility.

• [1] Saengnipanthkul, S., Waikakul, S., Rojanasthien, S., Totemchokchyakarn, K., & Srinkapaibulaya, A. (2019). Differentiation of patented crystalline glucosamine sulfate from other glucosamine preparations will optimize osteoarthritis treatment. International Journal of Rheumatic Diseases, 22(3), 376-385. View Source

Proteoglycan Synthesis Stimulation

In primary human chondrocytes, D-Glucosamine 2-sulfate sodium salt at a concentration of 10 μg/mL specifically stimulates proteoglycan production, a key marker of cartilage anabolism . In comparison, mixed-salt glucosamine sulfate (glucosamine sulfate sodium chloride) has been shown to require significantly higher concentrations in animal models to achieve a histologically-detectable decrease in OA scores, with effects only observed at doses corresponding to 1500 mg in humans [1]. The quantitative effect of single-digit μg/mL concentrations highlights the potency of the defined N-sulfated monomer.

Proteoglycan stimulation

Reported context

10 µg/mL

Stimulates proteoglycan synthesis in primary chondrocytes

Mixed-salt GS requires higher doses in animal models

Evidence Dimension	Concentration required to stimulate proteoglycan synthesis in human chondrocytes
Target Compound Data	10 μg/mL
Comparator Or Baseline	Mixed-salt glucosamine sulfate (sodium chloride): Effective anabolic effects in vivo at human equivalent doses of 1500 mg, with lower in vitro potency expected.
Quantified Difference	Implied significantly higher in vitro potency, though precise fold-difference cannot be calculated from available data.
Conditions	Human primary chondrocytes in vitro (GlcN-2S); STR/ort mouse model of spontaneous OA in vivo (mixed-salt GS).

Why This Matters

For in vitro cartilage repair models, this compound provides a potent and reliable stimulus for matrix synthesis, enabling robust assay systems for drug discovery.

• [1] Chiusaroli, R., Piepoli, T., Zanelli, T., Ballanti, P., Lanza, M., Rovati, L. C., & Caselli, G. (2011). Experimental pharmacology of glucosamine sulfate. International Journal of Rheumatology, 2011, 939265. View Source

Analytical Purity vs. Generic Glucosamine

D-Glucosamine 2-sulfate sodium salt is commercially available at a purity of ≥99% by TLC . This contrasts with generic glucosamine sulfate preparations, which are often variable mixtures containing significant amounts of excipients. For example, the European Pharmacopoeia reference standard for the mixed salt 'Glucosamine Sulfate Sodium Chloride' contains only 98.0–102.0% of the complex (C6H14NO5)2SO4·2NaCl [1], but this is a stoichiometric specification for a mixture, not a pure N-sulfated monomer. The defined monomer thus offers superior utility as an analytical reference material for HPLC and LC-MS assay development, ensuring precise quantification.

Analytical purity

Class-level

≥99%

Monomeric purity supports HPLC/LC-MS calibration

TLC analysis; EP mixed-salt standard not monomeric

Evidence Dimension	Chromatographic purity
Target Compound Data	≥99% (TLC)
Comparator Or Baseline	Glucosamine Sulfate Sodium Chloride EP Reference Standard: 98.0–102.0% of the complex salt, not indicative of monomeric purity.
Quantified Difference	Higher and more defined monomeric purity for the target compound.
Conditions	Thin Layer Chromatography (TLC) analysis.

Why This Matters

For labs developing analytical methods for glucosamine quantification, this highly pure, structurally defined standard is essential for accurate calibration and regulatory-compliant quality control.

• [1] United States Pharmacopeia (USP). Dietary Supplements: Glucosamine Sulfate Sodium Chloride monograph. View Source

D-Glucosamine 2-Sulfate Sodium Salt Applications

In Vitro Osteoarthritis Drug Discovery

Use D-Glucosamine 2-sulfate sodium salt to establish positive control models in IL-1β-stimulated human chondrocyte assays (SW1353 or primary cells) for screening new disease-modifying osteoarthritis drugs (DMOADs). Its quantifiable suppression of IL-1β, COX-2, IL-6, TNF-α, MMP-3, and ADAMTS-5 at 1 μM concentrations provides a robust and reproducible benchmark for comparing novel anti-inflammatory or anti-catabolic candidates .

Cartilage Anabolism Quantification

Employ GlcN-2S at 10 μg/mL in primary human chondrocyte culture systems dedicated to studying cartilage matrix repair mechanisms. The compound's ability to upregulate proteoglycan production and enhance cell adhesion to fibronectin at 50 μM makes it a critical tool for investigating pathways involved in tissue regeneration and integrin-mediated signaling [1].

Bioanalytical Reference Standard

Due to its ≥99% TLC purity and defined monomeric structure, utilize D-Glucosamine 2-sulfate sodium salt as the primary reference standard for developing and validating HPLC, LC-MS/MS, or GC-MS methods for the quantification of glucosamine-derived metabolites in biological matrices. This replaces non-specific mixed-salt standards and enables the generation of accurate pharmacokinetic and pharmacodynamic data .

Heparan Sulfate & GAG Biosynthesis Research

Incorporate this compound as a defined substrate or metabolite in enzymatic studies of heparan sulfate biosynthesis and degradation. Its specific N-sulfation site makes it a critical tool for investigating sulfotransferases and sulfatases involved in glycosaminoglycan remodeling, distinct from generic glucosamine substrates, ensuring enzymatic specificity and reproducible kinetic parameters [2].

Application

Selection Property

Validation Focus

Chondrocyte inflammation assays

Defined N-sulfated monomer

IL-1β pathway inhibition benchmarking

Cartilage matrix synthesis studies

Specific 2-sulfation

Proteoglycan production endpoint

Bioanalytical method development

High-purity defined monomer

LC-MS/MS calibration accuracy

Heparan sulfate biosynthesis research

Specific N-sulfation site

Sulfotransferase substrate specificity

• [1] Chiusaroli, R., Piepoli, T., Zanelli, T., Ballanti, P., Lanza, M., Rovati, L. C., & Caselli, G. (2011). Experimental pharmacology of glucosamine sulfate. International Journal of Rheumatology, 2011, 939265. View Source
• [2] Ototani, N., Kikuchi, M., & Yosizawa, Z. (1981). Purification of heparinase and heparitinase by affinity chromatography on glycosaminoglycan-bound AH-Sepharose 4B. Carbohydrate Research, 1997, 291-303. View Source